Cas no 1805468-63-6 (3,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide)

• Product Name: 3,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide
• CAS No: 1805468-63-6
• MF: C₈H₄F₆INO₂S
• MW: 419.082754135132
• CID: 4965088
• Update Time: 2025-05-23

3,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide

• Inchi： 1S/C8H4F6INO2S/c9-7(10,11)4-1-3(19(16,17)18)2-5(6(4)15)8(12,13)14/h1-2H,(H2,16,17,18)
• InChI Key： JTZXZVRKSJSOKR-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C=C(C=C1C(F)(F)F)S(N)(=O)=O

Computed Properties

• Exact Mass: 418.89117 g/mol
• Monoisotopic Mass: 418.89117 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.5
• Molecular Weight: 419.08

Additional information on 3,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide

3,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide: A Comprehensive Overview

The compound 3,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide (CAS No. 1805468-63-6) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in pharmaceutical research and materials science. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a benzene ring substituted with two trifluoromethyl groups at the 3 and 5 positions and an iodine atom at the 4 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in modern chemical synthesis.

Recent advancements in chemical synthesis have highlighted the importance of sulfonamides as versatile building blocks in drug discovery. The presence of trifluoromethyl groups in 3,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide enhances its stability and lipophilicity, which are critical properties for designing bioactive molecules. Additionally, the iodine substituent at the 4 position provides an excellent site for further functionalization, enabling the creation of derivatives with diverse biological activities.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have utilized 3,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide as a key intermediate in the synthesis of novel kinase inhibitors. These inhibitors have shown promising results in preclinical studies targeting various oncogenic pathways, underscoring the potential of this compound in developing next-generation cancer therapies.

Moreover, the unique electronic properties of 3,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide make it an attractive candidate for use in materials science. Its ability to act as a high-capacity hydrogen bond donor has been leveraged in the development of advanced polymer electrolytes for lithium-ion batteries. Recent studies have demonstrated that incorporating this compound into polymer matrices significantly improves ion conductivity and thermal stability, paving the way for its application in high-performance energy storage systems.

The synthesis of 3,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of intermediates such as 3,5-bis(trifluoromethyl)benzenesulfonyl chloride and subsequent nucleophilic substitution reactions to introduce the iodine substituent. The use of palladium-catalyzed coupling reactions has further enhanced the efficiency and selectivity of these processes.

In terms of safety and environmental considerations, 3,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide has been subjected to rigorous testing to assess its toxicity and biodegradability. Preliminary data indicate that it exhibits low acute toxicity and is not readily biodegradable under standard conditions. These findings emphasize the need for responsible handling and disposal practices when working with this compound.

Looking ahead, ongoing research is focused on expanding the utility of 3,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide into other areas such as agrochemicals and diagnostics. Its ability to serve as a versatile platform for creating bioactive molecules positions it as a cornerstone in contemporary chemical innovation.

In conclusion, 3,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide (CAS No. 1805468-63-6) stands out as a pivotal compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers striving to push the boundaries of chemical science.